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An In-depth Technical Guide to 3-(3-Chloro-4-methoxyphenyl)phenol: Synthesis, Properties,
and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(3-Chloro-4-methoxyphenyl)phenol is a biphenyl compound characterized by a 3-
hydroxyphenyl group linked to a 3-chloro-4-methoxyphenyl moiety. While specific experimental
data for this compound, including a dedicated CAS number, is not readily available in public
databases, its structure suggests significant potential in medicinal chemistry and materials
science. The presence of chloro and methoxy groups on one of the phenyl rings, and a
hydroxyl group on the other, provides a scaffold that can be readily modified, making it an
attractive candidate for further investigation.[1][2]

This technical guide offers a comprehensive overview of 3-(3-Chloro-4-
methoxyphenyl)phenol, including a proposed synthetic route based on established
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methodologies, predicted physicochemical properties, and a discussion of its potential
biological activities based on structurally related compounds.

Synthesis of 3-(3-Chloro-4-methoxyphenyl)phenol

The synthesis of unsymmetrical biphenyls such as 3-(3-Chloro-4-methoxyphenyl)phenol is
most commonly achieved through palladium-catalyzed cross-coupling reactions, with the
Suzuki-Miyaura coupling being a particularly versatile and widely used method.[3][4] An
alternative approach could be the Ullmann condensation, although this typically requires
harsher reaction conditions.[5][6][7]

Proposed Synthetic Route: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling involves the reaction of an aryl boronic acid with an aryl halide in
the presence of a palladium catalyst and a base.[8][9][10] For the synthesis of 3-(3-Chloro-4-
methoxyphenyl)phenol, a plausible route would involve the coupling of (3-chloro-4-
methoxyphenyl)boronic acid with 3-bromophenol.

Reaction Scheme:

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b6370407/docs?utm_src=pdf-body#cas-number-for-3-3-chloro-4-methoxyphenyl-phenol
https://www.benchchem.com/product/b6370407/docs?utm_src=pdf-body#cas-number-for-3-3-chloro-4-methoxyphenyl-phenol
https://orgsyn.org/demo.aspx?prep=V75P0053
http://www.orgsyn.org/demo.aspx?prep=V75P0061
https://synarchive.com/named-reactions/ullmann-condensation
https://www.researchgate.net/publication/230962860_The_Ullmann_Ether_Condensation
https://en.wikipedia.org/wiki/Ullmann_condensation
https://orbi.uliege.be/bitstream/2268/15395/1/A034.pdf
https://gala.gre.ac.uk/id/eprint/8038/4/Christine%20Baltus%202011%20-%20redacted.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9434994/
https://www.benchchem.com/product/b6370407/docs?utm_src=pdf-body#cas-number-for-3-3-chloro-4-methoxyphenyl-phenol
https://www.benchchem.com/product/b6370407/docs?utm_src=pdf-body#cas-number-for-3-3-chloro-4-methoxyphenyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6370407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

GS-chIoro-4-methoxyphenyl)boronic acia

3-bromophenol

Reagents

Pd(PPh3)4 )~

Toluene/Ethanol/Water

—_——

\\Product

3-(3-ChIoro—4—methoxyphenyl)phen(a

e, 4

© 2026 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6370407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound Availability

[Synthesis of 3—(3—ChIoro—4—meth0xyphenyl)phencD

Primary Screening

[Cytotoxicity Assay (e.g., MTT)) Gntimicrobial Assay (e.g., MIC determinationa [Antioxidant Assay (e.g., DPPH)]

Secondary Screening & Mechanism of Action

[Kinase Inhibition Assay (e.g., JAKlD
[Apoptosis Assay (e.g., Annexin VD

Cell Cycle Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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